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Compound of Interest

Compound Name: D(-)-Pantolactone

Cat. No.: B8643307

For Researchers, Scientists, and Drug Development Professionals

Introduction

D(-)-Pantolactone, a chiral building block derived from pantothenic acid (Vitamin B5), has
emerged as a versatile and efficient chiral auxiliary in asymmetric synthesis. Its rigid bicyclic
structure provides a well-defined chiral environment, enabling high levels of stereocontrol in a
variety of carbon-carbon bond-forming reactions. The temporary incorporation of D(-)-
pantolactone onto a prochiral substrate directs the approach of incoming reagents, leading to
the formation of a desired stereoisomer with high diastereoselectivity. Subsequent cleavage of
the auxiliary yields the enantiomerically enriched product and allows for the recovery and
recycling of the pantolactone moiety, rendering it a cost-effective and sustainable choice in
chiral synthesis.

These application notes provide detailed protocols for the use of D(-)-pantolactone as a chiral
auxiliary in asymmetric Diels-Alder reactions, and explore its potential applications in
asymmetric alkylation and aldol reactions.

General Workflow

The use of D(-)-pantolactone as a chiral auxiliary follows a three-step sequence: attachment
of the auxiliary to a substrate, diastereoselective reaction, and cleavage of the auxiliary to yield
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the chiral product.
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Dienophile Lewis Acid
((R)-Pantolactone Acrylate) (TiCl4)

Coordination

: : . . Diene
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[4+2] Cycloaddition
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(e.g., LiOH, H20) (e.g., LiAIH4)
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Chiral Carboxylic Acid D(-)-Pantolactone Chiral Alcohol
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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